Cas no 1856612-79-7 (1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one)

• Product Name: 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one
• CAS No: 1856612-79-7
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 5720091
• PubChem ID: 121200147
• Update Time: 2025-05-25

1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-2816
• 1-(2,4-difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one
• 1856612-79-7
• AKOS026707800
• 1-(2,4-difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethanone
• Ethanone, 1-(2,4-difluorophenyl)-2-(3-hydroxy-1-azetidinyl)-
• 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one

• Inchi： 1S/C11H11F2NO2/c12-7-1-2-9(10(13)3-7)11(16)6-14-4-8(15)5-14/h1-3,8,15H,4-6H2
• InChI Key： KBYNZRDWYZUNPX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CN1CC(C1)O)=O)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 347.1±42.0 °C(Predicted)
• pka: 14.11±0.20(Predicted)

Additional information on 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one

Chemical Profile of 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one (CAS No. 1856612-79-7)

The compound 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one (CAS No. 1856612-79-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. Its unique structural framework, featuring a 2,4-difluorophenyl group and a 3-hydroxyazetidin-1-yl moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

This chemical entity has garnered attention due to its potential pharmacological properties, which stem from the interplay of its aromatic and heterocyclic components. The 2,4-difluorophenyl substituent introduces fluorine atoms that can modulate electronic and steric interactions, enhancing binding affinity to biological targets. Concurrently, the 3-hydroxyazetidin-1-yl part contributes to hydrogen bonding capabilities and structural flexibility, which are crucial for molecular recognition processes.

Recent studies have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms in molecules like this one can lead to improved metabolic stability, enhanced lipophilicity, and altered pharmacokinetic profiles. These attributes are highly desirable in the development of next-generation therapeutics. For instance, fluorine substitution has been widely employed in antiviral and anticancer agents to enhance their efficacy and reduce toxicity.

The azetidine ring in the 3-hydroxyazetidin-1-yl moiety is another key feature that contributes to the compound's potential bioactivity. Azetidine derivatives have been explored extensively as scaffolds for various pharmacological applications due to their ability to mimic natural amino acid structures. This structural motif can facilitate interactions with biological targets such as enzymes and receptors, making it a valuable component in drug design.

In the context of current research trends, the synthesis and characterization of 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one align with the growing interest in hybrid molecules that combine multiple pharmacophoric elements. Such compounds often exhibit synergistic effects, leading to improved therapeutic outcomes. The combination of a fluorinated aromatic ring with an azetidine scaffold suggests potential applications in areas where both electronic modulation and spatial constraints are critical.

One of the most compelling aspects of this compound is its versatility in chemical modification. The presence of both a hydroxyl group and an acetyl ketone moiety provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility is particularly advantageous in hit-to-lead optimization campaigns, where rapid structural diversification is essential.

From a synthetic perspective, the preparation of 1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one involves sophisticated organic transformations that highlight the intersection of modern synthetic methodologies with classical techniques. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high selectivity and yield. Similarly, the construction of the azetidine ring demands careful consideration of reaction pathways to achieve optimal regioselectivity.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of larger biomolecules or as a building block for peptidomimetics. These applications are particularly relevant in fields such as immunotherapy and anti-inflammatory drug development, where novel molecular architectures are continuously sought.

Recent advancements in computational chemistry have further enhanced our ability to evaluate the pharmacological potential of molecules like this one. High-throughput virtual screening (HTVS) and molecular docking studies can predict binding affinities and interactions with biological targets with remarkable accuracy. These computational tools have been instrumental in prioritizing candidates for experimental validation.

In summary,1-(2,4-Difluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one (CAS No. 1856612-79-7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of a fluorinated aromatic ring and an azetidine scaffold, along with its synthetic versatility, positions it as a valuable asset in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapeutics.